Cas no 1427632-47-0 (3-methoxyquinoxaline-6-carboxylic acid)

• Product Name: 3-methoxyquinoxaline-6-carboxylic acid
• CAS No: 1427632-47-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD28658530
• CID: 5403746
• PubChem ID: 89443496
• Update Time: 2025-05-23

3-methoxyquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinecarboxylic acid, 3-methoxy-
• 3-methoxyquinoxaline-6-carboxylic acid

• MDL： MFCD28658530
• Inchi： 1S/C10H8N2O3/c1-15-9-5-11-7-3-2-6(10(13)14)4-8(7)12-9/h2-5H,1H3,(H,13,14)
• InChI Key： YZYIGFRJTNPGRN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(O)=O)=CC=2)N=C(OC)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-methoxyquinoxaline-6-carboxylic acid

3-Methoxyquinoxaline-6-Carboxylic Acid: A Comprehensive Overview

3-Methoxyquinoxaline-6-carboxylic acid (CAS No. 1427632-47-0) is a structurally unique compound belonging to the quinoxaline family of heterocyclic compounds. This compound has garnered significant attention in recent years due to its promising applications in various fields, including pharmacology, materials science, and organic synthesis. The quinoxaline core of this molecule, combined with the methoxy and carboxylic acid functional groups, imparts it with versatile chemical properties that make it a valuable research subject.

The synthesis of 3-methoxyquinoxaline-6-carboxylic acid involves a series of well-established organic reactions, often leveraging the reactivity of quinoxaline derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The methoxy group at position 3 and the carboxylic acid group at position 6 play pivotal roles in determining the compound's reactivity and biological activity. These functional groups also facilitate further derivatization, opening avenues for the creation of novel compounds with enhanced properties.

One of the most notable areas of research involving 3-methoxyquinoxaline-6-carboxylic acid is its potential in drug discovery. Studies have shown that this compound exhibits significant antitumor activity, particularly against various cancer cell lines. The quinoxaline moiety is known for its ability to interact with DNA, making it a promising candidate for antitumor agents. Additionally, the methoxy group enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Beyond pharmacology, 3-methoxyquinoxaline-6-carboxylic acid has also found applications in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively explored. The carboxylic acid group serves as a versatile ligand, enabling the formation of stable metal complexes with a wide range of transition metals. These complexes exhibit unique magnetic and optical properties, making them suitable for applications in sensing, catalysis, and energy storage.

Recent studies have also highlighted the potential of 3-methoxyquinoxaline-6-carboxylic acid as a precursor for advanced materials such as conductive polymers and organic semiconductors. The compound's electronic properties, influenced by its quinoxaline core, make it an attractive candidate for use in organic electronics. Researchers are actively investigating ways to incorporate this compound into devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs), with promising results reported in several high-impact journals.

In terms of environmental applications, 3-methoxyquinoxaline-6-carboxylic acid has shown potential as a remediation agent for heavy metal contamination. Its ability to form stable complexes with metals such as lead and mercury makes it a viable option for water treatment technologies. Furthermore, the compound's biodegradability has been assessed under various conditions, with results indicating that it poses minimal risk to aquatic ecosystems when used responsibly.

The versatility of 3-methoxyquinoxaline-6-carboxylic acid extends to its role as an intermediate in organic synthesis. Its reactivity allows for the construction of complex molecular architectures through processes such as coupling reactions and cyclizations. Recent advancements in catalytic methods have further enhanced its utility as an intermediate, enabling researchers to access novel compounds with unprecedented efficiency.

In conclusion, 3-methoxyquinoxaline-6-carboxylic acid (CAS No. 1427632-47-0) is a multifaceted compound with applications spanning pharmacology, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.